Cas no 1484336-74-4 (6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid)

• Product Name: 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid
• CAS No: 1484336-74-4
• MF: C₁₂H₈ClIN₂O₂
• MW: 374.561594009399
• CID: 6285891
• PubChem ID: 63539496
• Update Time: 2025-05-22

6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7434310
• 6-chloro-2-[(2-iodophenyl)amino]pyridine-3-carboxylic acid
• 6-chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid
• AKOS012848047
• 1484336-74-4
• 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid

• Inchi： 1S/C12H8ClIN2O2/c13-10-6-5-7(12(17)18)11(16-10)15-9-4-2-1-3-8(9)14/h1-6H,(H,15,16)(H,17,18)
• InChI Key： OMXCAYVBCCBOJU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC1C(C(=O)O)=CC=C(N=1)Cl

Computed Properties

• Exact Mass: 373.93190g/mol
• Monoisotopic Mass: 373.93190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid

Comprehensive Overview of 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid (CAS No. 1484336-74-4)

6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid (CAS No. 1484336-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both chloro and iodo substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated pyridine compounds like 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in cancer research, where such compounds are explored for their ability to modulate specific biochemical pathways. The iodoanilino moiety, in particular, is a key feature that contributes to its binding affinity with certain enzymes and receptors.

From a synthetic perspective, CAS No. 1484336-74-4 is often utilized as a building block for more complex molecules. Its carboxylic acid group allows for further functionalization, enabling chemists to create derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to a compound's structure can lead to significant changes in its biological activity.

The compound's unique structure also makes it a subject of interest in computational chemistry and molecular modeling. With the rise of AI-driven drug discovery, researchers are leveraging tools like machine learning and quantum mechanics simulations to predict the behavior of 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid in various environments. This approach accelerates the identification of potential applications while reducing the need for extensive laboratory testing.

Another area where 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid shows promise is in the development of agrochemicals. Its structural features make it a candidate for designing novel pesticides and herbicides, addressing the global need for more sustainable crop protection solutions. The halogenated aromatic components of the compound contribute to its stability and efficacy, which are critical factors in agricultural applications.

For those seeking detailed information about CAS No. 1484336-74-4, it is essential to consult reliable sources such as chemical databases and peer-reviewed journals. Common queries related to this compound include its synthesis methods, physical properties, and safety data. While the compound is not classified as hazardous under standard regulations, proper handling protocols should always be followed to ensure safe usage in laboratory settings.

In summary, 6-Chloro-2-(2-iodoanilino)pyridine-3-carboxylic acid (CAS No. 1484336-74-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique combination of halogen substituents and functional groups positions it as a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research initiatives.